Cas no 103877-94-7 (2-Pyridinecarboxylic acid, 3-(4-chlorophenoxy)-)

• Product Name: 2-Pyridinecarboxylic acid, 3-(4-chlorophenoxy)-
• CAS No: 103877-94-7
• MF: C₁₂H₈ClNO₃
• MW: 249.649822235107
• CID: 1139682
• PubChem ID: 21297374
• Update Time: 2025-04-20

2-Pyridinecarboxylic acid, 3-(4-chlorophenoxy)- Chemical and Physical Properties

Names and Identifiers

• 2-Pyridinecarboxylic acid, 3-(4-chlorophenoxy)-
• DB-410149
• SCHEMBL10712243
• 3-(4-Chlorophenoxy)-2-pyridinecarboxylic acid
• 2-pyridinecarboxylic acid,3-(4-chlorophenoxy)-
• 103877-94-7
• AKOS017560503

• Inchi： 1S/C12H8ClNO3/c13-8-3-5-9(6-4-8)17-10-2-1-7-14-11(10)12(15)16/h1-7H,(H,15,16)
• InChI Key： KYHOCJJEJDTTSE-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)OC1=CC=CN=C1C(=O)O

Computed Properties

• Exact Mass: 249.01934
• Monoisotopic Mass: 249.0192708g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 59.4Ų

Experimental Properties

• PSA: 59.42